Cas no 1019115-71-9 (4-(ethylamino)methylaniline)

• Product Name: 4-(ethylamino)methylaniline
• CAS No: 1019115-71-9
• MF: C₉H₁₄N₂
• MW: 150.220861911774
• MDL: MFCD09965833
• CID: 1056056
• PubChem ID: 22081054
• Update Time: 2025-05-21

4-(ethylamino)methylaniline Chemical and Physical Properties

Names and Identifiers

• 4-((Ethylamino)methyl)aniline
• 4-(ethylaminomethyl)aniline
• 4-amino-N-ethylbenzenemethanamine
• N-Ethyl-4-aminobenzylamine
• 4-[(ethylaMino)Methyl]aniline
• 7272AJ
• SY003699
• 4-(ethylamino)methylaniline
• DB-018577
• AC1810
• EN300-2964104
• 1019115-71-9
• CS-0443597
• DTXSID70622314
• SCHEMBL12074568
• AS-62636
• A897013
• MFCD09965833
• AKOS010395982
• Benzenemethanamine, 4-amino-N-ethyl-

• MDL： MFCD09965833
• Inchi： 1S/C9H14N2/c1-2-11-7-8-3-5-9(10)6-4-8/h3-6,11H,2,7,10H2,1H3
• InChI Key： RBBFEQBVGNFDCI-UHFFFAOYSA-N
• SMILES： N(CC)CC1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 150.11600
• Monoisotopic Mass: 150.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 95.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 38

Experimental Properties

• Density: 1.02
• Boiling Point: 358.4℃/760mmHg
• PSA: 38.05000
• LogP: 2.35040

Additional information on 4-(ethylamino)methylaniline

4-(Ethylamino)methylaniline: A Comprehensive Overview

4-(Ethylamino)methylaniline, also known by its CAS number 1019115-71-9, is a chemical compound that has garnered significant attention in various scientific and industrial fields. This compound is a derivative of aniline, with a specific substitution pattern that imparts unique chemical properties. The molecule consists of an aniline backbone, where the amino group is substituted with an ethylamine moiety at the para position. This structural feature not only influences its chemical reactivity but also opens up avenues for diverse applications.

The synthesis of 4-(Ethylamino)methylaniline typically involves nucleophilic substitution or coupling reactions, depending on the desired purity and scale of production. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, aligning with the growing demand for sustainable chemical processes. Researchers have explored the use of transition metal catalysts and microwave-assisted synthesis to optimize reaction conditions, reducing both time and energy consumption.

In terms of applications, 4-(Ethylamino)methylaniline has found utility in the pharmaceutical industry as an intermediate in drug synthesis. Its ability to act as a precursor for bioactive molecules makes it valuable in the development of new therapeutic agents. For instance, studies have shown that derivatives of this compound exhibit potential anti-inflammatory and antioxidant properties, which could be harnessed for treating chronic diseases.

The electronic properties of 4-(Ethylamino)methylaniline also make it a candidate for applications in materials science. Its conjugated system allows for electronic conductivity, which is being explored for use in organic electronics and sensors. Recent research has focused on incorporating this compound into polymer blends to enhance their electrical properties, paving the way for innovative materials in wearable technology and flexible electronics.

From a toxicological perspective, understanding the safety profile of 4-(Ethylamino)methylaniline is crucial for its industrial handling. Studies have indicated that exposure to this compound should be controlled due to potential health risks, particularly in occupational settings. Regulatory bodies have established guidelines to ensure safe handling practices, emphasizing personal protective equipment and proper ventilation systems.

In conclusion, 4-(Ethylamino)methylaniline, with its CAS number 1019115-71-9, stands as a versatile compound with multifaceted applications across various industries. Ongoing research continues to uncover new potentials, while advancements in synthesis techniques ensure its sustainable production. As industries strive for innovation and sustainability, compounds like this play a pivotal role in driving progress while maintaining safety standards.